Cas no 13491-47-9 ( )

  structure
  structure
Product Name: 
CAS No:13491-47-9
MF:C11H15N3O6
MW:285.253302812576
CID:900403
PubChem ID:269438
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-pyrimidinone, 4-(acetylamino)-1-pentofuranosyl-; 4-Acetamido-1-pentofuranosylpyrimidin-2(1H)-one; N1-{1-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
    •  
    • Inchi: 1S/C11H15N3O6/c1-5(16)12-7-2-3-14(11(19)13-7)10-9(18)8(17)6(4-15)20-10/h2-3,6,8-10,15,17-18H,4H2,1H3,(H,12,13,16,19)
    • InChI Key: NIDVTARKFBZMOT-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(N=C(C=C1)NC(C)=O)=O)O)O

Computed Properties

  • Exact Mass: 285.09615
  • Monoisotopic Mass: 285.09608521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 131.69

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